N-(1-cyanocyclopentyl)-2-{[4-(propan-2-yl)phenyl]amino}acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(4-propan-2-ylanilino)acetamide
• InChI: InChI=1S/C17H23N3O/c1-13(2)14-5-7-15(8-6-14)19-11-16(21)20-17(12-18)9-3-4-10-17/h5-8,13,19H,3-4,9-11H2,1-2H3,(H,20,21)
• InChI Key: VHDPGAZLCOMODB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC(=O)NC2(CCCC2)C#N
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

N-(1-cyanocyclopentyl)-2-{[4-(propan-2-yl)phenyl]amino}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in pharmacology and medicinal chemistry. This compound is commonly referred to as CCPA and is a selective A1 adenosine receptor agonist.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has demonstrated the utility of N-(1-cyanocyclopentyl)-2-{[4-(propan-2-yl)phenyl]amino}acetamide derivatives in the synthesis of various heterocyclic frameworks. For example, Darwish et al. (2014) explored the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, suitable for antimicrobial applications, through a series of cycloaddition reactions and functional group transformations, highlighting the compound's versatility in accessing biologically active molecules (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Pharmaceutical Intermediate Synthesis

In the realm of pharmaceutical chemistry, the compound has been identified as a key precursor for the synthesis of important pharmaceutical intermediates. Studies like the one conducted by Jia-jun (2012) have reported on methodologies for synthesizing trans-4-(N-acetylamido)cyclohexanol, an important precursor for pharmaceuticals, starting from related acetamide compounds, showcasing the compound's role in the development of therapeutically relevant molecules (Jia-jun, 2012).

Exploration of New Synthetic Methods

The compound and its derivatives have also been employed as substrates in the exploration of new synthetic methods for chemical transformations. For instance, the work by Gouda (2014) reviews the synthesis and reactions of 2-cyano-N-(4-sulfamoylphenyl) acetamide as a versatile building block for the synthesis of polyfunctionalized heterocyclic compounds, highlighting the compound's utility in facilitating novel chemical syntheses (Gouda, 2014).